Cas no 199175-10-5 (tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate)

Tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its Boc-protected amine group ensures stability during reactions while allowing selective deprotection when needed. The stereocenter at the 3-position provides enantioselectivity, making it valuable for asymmetric synthesis. The compound’s structural versatility enables its use in constructing complex molecules, particularly in peptidomimetics and bioactive compounds. Its high purity and well-defined stereochemistry enhance reproducibility in research and industrial processes. The tert-butyloxycarbonyl (Boc) group also facilitates solubility in common organic solvents, streamlining purification and handling. This intermediate is particularly useful in medicinal chemistry for developing targeted therapeutics.
tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate structure
199175-10-5 structure
Product Name:tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate
CAS No:199175-10-5
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD02179397
CID:66548
PubChem ID:329761292
Update Time:2025-06-08

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-1-Boc-3-(Aminomethyl)pyrrolidine
    • (S)-1-BOC-3-AMINOMETHYLPYRROLIDINE
    • (S)-1-N-BOC-3-(AMINOMETHYL)PYRROLIDINE
    • (S)-3-(AMINOMETHYL)-1-N-BOC-PYRROLIDINE
    • (S)-3-AMINOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-TERT-BUTYL-3-(AMINOMETHYL)PYRROLIDINE-1-CARBOXYLATE
    • 3(S)-AMINOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • (S)-N-BOC-3-(AMINOMETHYL)PYRROLIDINE
    • (S)-1-tert-Butoxycarbonyl-3-(aminomethyl)pyrrolidine
    • (S)-3-(Aminomethyl)-1-Boc-pyrrolidine
    • (S)-3-(Aminomethyl)-1-(tert-butoxycarbonyl)pyrrolidine
    • (S)-3-Aminomethyl-1-N-Boc-pyrrolidine
    • (S)-tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
    • tert-butyl (S)-3-(aminomethyl)pyrrolidine-1-carboxylate
    • (3S)-3-Aminomethy
    • (3S)-3-aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl (S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
    • (S)-1-Boc-3-(aminomethyl)...
    • S-1-N-Boc-3-aMinoMethypyrrolidine
    • (3S)-3-Aminomethyl-1-Boc-pyrrolidine
    • (S)-1-Boc-3-(aminomethyl)pyrrolidine HCl
    • (S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine ,98%
    • tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate
    • MFCD02179397
    • SCHEMBL6197
    • 1-dimethylethyl(3S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
    • OGCCBDIYOAFOGK-QMMMGPOBSA-N
    • Q-102864
    • tert-butyl (3S)-3-(amino-methyl)pyrrolidine-1-carboxylate
    • CS-W008927
    • AKOS005258695
    • AMY21278
    • DTXSID50363899
    • 1,1-Dimethylethyl (3S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
    • 1,1-dimethylethyl(3S)-3-(amino methyl)-1-pyrrolidinecarboxylate
    • EN300-88134
    • (S)-3-(aminomethyl)-1-N-tert-butyloxycarbonylpyrrolidine
    • 199175-10-5
    • A4363
    • GS-3591
    • (S)-3-(Aminomethyl)-1-Boc-pyrrolidine, 95%
    • 1,1-dimethylethyl(3s)-3-(aminomethyl)-1-pyrrolidinecarboxylate
    • STL555131
    • BBL101335
    • MDL： MFCD02179397
    • Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-7,11H2,1-3H3/t8-/m0/s1
    • InChI Key： OGCCBDIYOAFOGK-QMMMGPOBSA-N
    • SMILES： O(C(C)(C)C)C(N1CC[C@@H](CN)C1)=O

Computed Properties

  • Exact Mass: 200.15200
  • Monoisotopic Mass: 200.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.044
  • Melting Point: No data available
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 123.3℃
  • Refractive Index: 1.4780
  • PSA: 55.56000
  • LogP: 1.84030
  • Sensitiveness: Air Sensitive
  • Specific Rotation: +21° (c=1 in CHCl3)

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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